Cas no 65287-01-6 (Benzothiazolium,2,5-dimethyl-3-(3-sulfopropyl)-, inner salt)

Benzothiazolium,2,5-dimethyl-3-(3-sulfopropyl)-, inner salt structure
65287-01-6 structure
Product name:Benzothiazolium,2,5-dimethyl-3-(3-sulfopropyl)-, inner salt
CAS No:65287-01-6
MF:C12H15NO3S2
MW:285.3824
CID:505518
PubChem ID:103345

Benzothiazolium,2,5-dimethyl-3-(3-sulfopropyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

    • Benzothiazolium,2,5-dimethyl-3-(3-sulfopropyl)-, inner salt
    • 2,5-dimethyl-3-(3-sulphonatopropyl)benzothiazolium
    • 2,5-Dimethyl-3-(3'-sulfopropyl)benzothiazolium betaine
    • 3-(2,5-dimethyl-1,3-benzothiazol-3-ium-3-yl)propane-1-sulfonate
    • Anhydro-2,5-dimethyl-3-(3-sulfopropyl)benzothiazolium hydroxide
    • Anhydro-2,5-dimethyl-3-(gamma-sulfopropyl)benzothiazolium hydroxide
    • Benzothiazolium, 2,5-dimethyl-3-(3-sulfopropyl)-, hydroxide, inner salt
    • NCGC00245008-01
    • SMR000284621
    • MLS000693188
    • BAS 00107527
    • DTXSID4070291
    • CHEMBL1415592
    • EINECS 265-674-2
    • NS00056916
    • Benzothiazolium, 2,5-dimethyl-3-(3-sulfopropyl)-, inner salt
    • 5DN522TV57
    • HMS2602K21
    • AKOS000546617
    • 65287-01-6
    • Inchi: InChI=1S/C12H15NO3S2/c1-9-4-5-12-11(8-9)13(10(2)17-12)6-3-7-18(14,15)16/h4-5,8H,3,6-7H2,1-2H3
    • InChI Key: RHVVCHULMIKELS-UHFFFAOYSA-N
    • SMILES: CC1=CC2=C(C=C1)SC(=[N+]2CCCS(=O)(=O)[O-])C

Computed Properties

  • Exact Mass: 285.04945
  • Monoisotopic Mass: 285.049335
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.7
  • XLogP3: 2.4

Experimental Properties

  • PSA: 61.08

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